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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromooctane. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant handling of this chemical.

Chemical Profile and Hazards

2-Bromooctane is a colorless to light yellow, combustible liquid. It is crucial to handle this
compound with care due to its potential health and environmental hazards. The primary
hazards associated with 2-Bromooctane are summarized below.

Hazard Classification Description GHS Hazard Statement

Causes skin irritation, which

Skin Irritation may include redness and pain.  H315

[1](2]

Causes serious eye irritation,
with symptoms like stinging,

Eye Irritation ) i H319
tearing, redness, and swelling.

[2]

Flammability Combustible liquid.[1] H227

, . Very toxic to aquatic life with
Aquatic Toxicity ) H410
long-lasting effects.[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of 2-Bromooctane. The

following table summarizes the required personal protective equipment.

Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles with
side-shields and/or a face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1][3]
A face shield should be worn
over goggles if there is a risk of
splashing.[4][5]

Hand Protection

Chemical-impermeable gloves.

Gloves must be inspected prior
to use.[1] The selected gloves
must satisfy the specifications
of EU Directive 89/686/EEC
and the standard EN 374
derived from it.[1] Disposable
nitrile gloves may be suitable
for incidental contact but
should be removed

immediately after exposure.[4]

Skin and Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat worn over long-
sleeved clothing and long

pants.

Wear suitable protective
clothing to avoid contact with
skin.[1][3]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is

experienced.[1][3]

All handling should be
conducted in a well-ventilated
area, preferably within a

chemical fume hood.[1][4]

Foot Protection

Closed-toe, chemical-resistant

shoes.

Shoes should cover the entire

foot to protect against spills.[4]

[5]
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Operational Plan: Handling and Storage

Proper operational procedures are essential to minimize risk when working with 2-
Bromooctane.

Handling Protocol:

¢ Ventilation: Always handle 2-Bromooctane in a well-ventilated place.[1][3] A chemical fume
hood is recommended.

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1] No smoking is permitted in the handling area. Use non-sparking tools and explosion-proof
equipment.[1][3]

» Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Avoid contact with
skin and eyes.[1][6]

» Clothing: Take off contaminated clothing and wash it before reuse.[1][2]

Storage Protocol:

» Container: Store in a tightly closed container.[1][2]
e Location: The storage area must be a dry, cool, and well-ventilated place.[1][6]
e Incompatible Materials: Store away from incompatible materials.[1][2]

o Labeling: Ensure containers are properly labeled.

Emergency Procedures

Immediate and appropriate action is crucial in the event of a spill or exposure to 2-
Bromooctane.
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Emergency Situation Immediate Action

Take off contaminated clothing immediately.[1]
) Wash the affected area with plenty of soap and
Skin Contact S .
water.[1][2] If skin irritation occurs, seek medical

advice.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes.[2] Remove contact lenses if

Eye Contact present and easy to do, and continue rinsing.[1]
[2] If eye irritation persists, get medical

advice/attention.[2]

Move the victim into fresh air.[1] If breathing is
) difficult, give oxygen.[1] If not breathing, give
Inhalation o o
artificial respiration and consult a doctor

immediately.[1]

Rinse mouth with water.[1] Do not induce
) vomiting.[1] Never give anything by mouth to an
Ingestion , .
unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]

Evacuate personnel to a safe area and ensure
adequate ventilation.[1] Remove all sources of
ignition.[1] Prevent further leakage or spillage if
Spill it is safe to do so0.[1] Do not let the chemical
enter drains.[1] Absorb the spill with inert
material (e.g., vermiculite, dry sand, or earth)

and place it into containers for disposal.[2]

Disposal Plan

All waste containing 2-Bromooctane must be treated as hazardous waste.
o Collection: Collect waste in suitable and closed containers that are properly labeled.[1][3]

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not dispose of it
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down the drain.[1][4]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste.[2] They can be triply rinsed (or equivalent) and offered for recycling or
reconditioning.[1]

o Regulations: Dispose of contents and container in accordance with all applicable local,
regional, national, and international regulations.[2]

Safe Handling Workflow
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Caption: A step-by-step workflow for the safe handling of 2-Bromooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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